Cas no 81904-42-9 (N~2~,N~8~,N~8~,1,4-pentamethyl-1H-cyclohepta[1,2-d:3,4-d']diimidazole-2,8-diamine)

• Product Name: N~2~,N~8~,N~8~,1,4-pentamethyl-1H-cyclohepta[1,2-d:3,4-d']diimidazole-2,8-diamine
• CAS No: 81904-42-9
• MF: C₁₄H₁₈N₆
• MW: 270.332921504974
• CID: 1805870
• PubChem ID: 378916
• Update Time: 2025-04-21

N~2~,N~8~,N~8~,1,4-pentamethyl-1H-cyclohepta[1,2-d:3,4-d']diimidazole-2,8-diamine Chemical and Physical Properties

Names and Identifiers

• N~2~,N~8~,N~8~,1,4-pentamethyl-1H-cyclohepta[1,2-d:3,4-d']diimidazole-2,8-diamine
• 1H-cyclohepta[1,2-d:3,4-d']diimidazole-2,8-diamine, N~2~,N~8~,N~8~,1,4-pentamethyl-
• N~2~,N~8~,N~8~,1,4-Pentamethyl-1H-imidazo[4',5':3,4]cyclohepta[1,2-d]imidazole-2,8-diamine
• N,N,1,4-Tetramethyl-2-(methylimino)-2,3-dihydro-1H-cyclohepta[1,2-d:3,4-d']diimidazol-8-amine
• NZNXUEOMDKEQMO-UHFFFAOYSA-
• NSC662423
• DTXSID701002292
• NSC-662423
• NCI60_021613
• InChI=1/C14H18N6/c1-8-6-7-9-11(18-14(16-9)19(3)4)12-10(8)17-13(15-2)20(12)5/h6-7H,1-5H3,(H,15,17)
• 81904-42-9
• CHEMBL485674
• 3H-pseudozoanthoxanthin

• Inchi： 1S/C14H18N6/c1-8-6-7-9-11(18-14(16-9)19(3)4)12-10(8)17-13(15-2)20(12)5/h6-7H,1-5H3,(H,15,17)
• InChI Key： NZNXUEOMDKEQMO-UHFFFAOYSA-N
• SMILES： N1(C)C(NC)=NC2C(C)=CC=C3C(C1=2)=NC(N(C)C)=N3

Computed Properties

• Exact Mass: 270.15929460g/mol
• Monoisotopic Mass: 270.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylarylamines